5-(Piperidin-1-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: 5-(piperidin-1-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C11H16N2OS/c12-11(14)10-5-4-9(15-10)8-13-6-2-1-3-7-13/h4-5H,1-3,6-8H2,(H2,12,14)
• InChI Key: VJMAODNNAUXAHS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC=C(S2)C(=O)N
• Molecular Formula: C11H16N2OS
• Molecular Weight: 224.32 g/mol

Description

5-(Piperidin-1-ylmethyl)thiophene-2-carboxamide is a chemical compound that belongs to the class of thiophene derivatives. It has gained attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Mechanism of Action

The exact mechanism of action of 5-(Piperidin-1-ylmethyl)thiophene-2-carboxamide is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various biological pathways, including the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, the activation of the GABAergic system, and the modulation of various ion channels.
Biochemical and Physiological Effects
5-(Piperidin-1-ylmethyl)thiophene-2-carboxamide has been shown to possess significant anti-inflammatory, analgesic, and anticonvulsant activities. It has also been shown to possess significant cytotoxic activity against various cancer cell lines. It has been suggested that these pharmacological effects may be due to its ability to modulate various biological pathways, including the inhibition of COX-2 and LOX enzymes, the activation of the GABAergic system, and the modulation of various ion channels.

Advantages and Limitations for Lab Experiments

5-(Piperidin-1-ylmethyl)thiophene-2-carboxamide has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, it also has some limitations, including its poor solubility in water and its limited stability in solution.

Future Directions

There are several future directions for the study of 5-(Piperidin-1-ylmethyl)thiophene-2-carboxamide. One potential direction is the development of more efficient and cost-effective synthesis methods. Another potential direction is the investigation of its potential applications in the treatment of various diseases, including cancer, epilepsy, and inflammation. Additionally, further studies are needed to elucidate its exact mechanism of action and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of 5-(Piperidin-1-ylmethyl)thiophene-2-carboxamide involves a multi-step process. The first step involves the reaction of 2-bromothiophene with piperidine, resulting in the formation of 2-(piperidin-1-yl)thiophene. The second step involves the reaction of 2-(piperidin-1-yl)thiophene with chloroacetyl chloride, resulting in the formation of 5-(piperidin-1-ylmethyl)thiophene-2-carboxylic acid chloride. The final step involves the reaction of 5-(piperidin-1-ylmethyl)thiophene-2-carboxylic acid chloride with ammonia, resulting in the formation of 5-(Piperidin-1-ylmethyl)thiophene-2-carboxamide.

Scientific Research Applications

5-(Piperidin-1-ylmethyl)thiophene-2-carboxamide has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmaceuticals. It has been shown to possess significant anti-inflammatory, analgesic, and anticonvulsant activities. It has also been studied for its potential use as an anticancer agent, as it has been shown to possess significant cytotoxic activity against various cancer cell lines.